benzyl N-(isoquinolin-1-yl)carbamate
Overview
Description
Benzyl N-(isoquinolin-1-yl)carbamate, also known as BIC, is a synthetic compound with a wide range of applications in scientific research. BIC is a carbamate derivative of isoquinolin-1-yl, and is widely used in biomedical research and drug discovery. BIC has a wide range of biochemical and physiological effects, and can be used in a variety of laboratory experiments.
Scientific Research Applications
Benzyl N-(isoquinolin-1-yl)carbamate has a wide range of applications in scientific research. It has been used in a variety of laboratory experiments, including enzyme inhibition studies, protein-ligand binding studies, and drug design studies. This compound has also been used in studies of receptor binding, enzyme kinetics, and drug metabolism. In addition, this compound has been used in studies of cell signaling and gene expression.
Mechanism of Action
The mechanism of action of benzyl N-(isoquinolin-1-yl)carbamate is not fully understood. However, it is believed that this compound binds to the active site of enzymes, thereby inhibiting their activity. In addition, this compound may also interact with receptors on the surface of cells, resulting in changes in cell signaling and gene expression.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of enzymes, such as serine proteases and cyclooxygenases. In addition, this compound has been shown to have anti-inflammatory and anti-cancer effects in animal models. This compound has also been shown to reduce inflammation and pain in humans.
Advantages and Limitations for Lab Experiments
The main advantage of using benzyl N-(isoquinolin-1-yl)carbamate in laboratory experiments is its high solubility in a variety of solvents, such as DMF, NMP, and MeCN. This makes it easy to use in a variety of laboratory experiments. However, this compound is not very stable in the presence of light and air, and should be stored in a dark, airtight container. In addition, this compound should be handled with caution, as it is a potential skin irritant.
Future Directions
The future of benzyl N-(isoquinolin-1-yl)carbamate is promising. This compound has been shown to have a wide range of biochemical and physiological effects, and has the potential to be used in a variety of laboratory experiments. In addition, this compound has the potential to be used in drug design studies, as it has been shown to interact with receptors on the surface of cells. Furthermore, this compound has the potential to be used in studies of enzyme inhibition, protein-ligand binding, and drug metabolism. Finally, this compound has the potential to be used in studies of cell signaling and gene expression.
Synthesis Methods
Benzyl N-(isoquinolin-1-yl)carbamate can be synthesized using a variety of methods. The most commonly used method is the reaction of isoquinolin-1-yl and benzyl chloroformate in dimethylformamide (DMF). This reaction is typically carried out at room temperature, and yields this compound in high yields. Other methods of synthesis have also been reported, such as the reaction of isoquinolin-1-yl and benzyl chloroformate in N-methyl-2-pyrrolidone (NMP), and the reaction of isoquinolin-1-yl and benzyl chloroformate in acetonitrile (MeCN).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for benzyl N-(isoquinolin-1-yl)carbamate involves the reaction of benzyl chloroformate with isoquinoline in the presence of a base to form benzyl N-(isoquinolin-1-yl)carbamate.", "Starting Materials": [ "Benzyl chloroformate", "Isoquinoline", "Base (such as triethylamine or sodium hydroxide)", "Solvent (such as dichloromethane or ethanol)" ], "Reaction": [ "Add isoquinoline to a solution of benzyl chloroformate in a solvent", "Add a base to the reaction mixture to initiate the reaction", "Stir the reaction mixture at room temperature for several hours", "Extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
2341331-20-0 |
Molecular Formula |
C17H14N2O2 |
Molecular Weight |
278.3 |
Purity |
0 |
Origin of Product |
United States |
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